4-cyano-N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide

• IUPAC Name: 4-cyano-N-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C20H13N3O3S/c1-25-16-4-2-3-14-9-17(26-18(14)16)15-11-27-20(22-15)23-19(24)13-7-5-12(10-21)6-8-13/h2-9,11H,1H3,(H,22,23,24)
• InChI Key: DGJHRKPFSMRDSU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C3=CSC(=N3)NC(=O)C4=CC=C(C=C4)C#N
• Molecular Formula: C20H13N3O3S
• Molecular Weight: 375.4 g/mol

Description

The compound “4-cyano-N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide” is a complex organic molecule that contains several functional groups, including a cyano group (-CN), a benzamide group, a methoxy group (-OCH3), a benzofuran group, and a thiazole group. These functional groups suggest that the compound could have interesting chemical properties and potential biological activity.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through condensation reactions or substitution reactions. For example, cyanoacetamides can be synthesized by treating various substituted aryl or heteryl amines with alkyl cyanoacetates.

Molecular Structure Analysis

The molecular structure of this compound would be expected to be quite complex due to the presence of several different functional groups. Unfortunately, without specific studies or data, it’s difficult to provide a detailed analysis of the molecular structure.

Future Directions

Given the potential biological activity of compounds containing similar functional groups, it could be worthwhile to synthesize this compound and study its properties in more detail. This could include studies of its physical and chemical properties, its reactivity, and its potential biological activity.

Mechanism of Action

Target of Action

Similar compounds with an indole nucleus have been found to bind with high affinity to multiple receptors , suggesting a broad spectrum of potential targets.

Mode of Action

It’s worth noting that compounds with similar structures have been found to exhibit various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest a diverse range of interactions with their targets, leading to a variety of cellular changes.

Biochemical Pathways

Given the wide range of biological activities exhibited by similar compounds , it can be inferred that this compound may potentially affect multiple biochemical pathways, leading to diverse downstream effects.

Result of Action

Similar compounds have been found to exhibit prominent analgesic activity in vivo , suggesting potential pain-relieving effects.